4-(4-Benzenesulfonyl-piperazin-1-ylmethyl)-2,6-dimethoxy-phenol

• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 4-[[4-(benzenesulfonyl)piperazin-1-yl]methyl]-2,6-dimethoxyphenol
• InChI: InChI=1S/C19H24N2O5S/c1-25-17-12-15(13-18(26-2)19(17)22)14-20-8-10-21(11-9-20)27(23,24)16-6-4-3-5-7-16/h3-7,12-13,22H,8-11,14H2,1-2H3
• InChI Key: SAJJRDVBOOACPT-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1O)OC)CN2CCN(CC2)S(=O)(=O)C3=CC=CC=C3

Description

4-(4-Benzenesulfonyl-piperazin-1-ylmethyl)-2,6-dimethoxy-phenol is a chemical compound that has gained considerable attention in scientific research due to its potential therapeutic applications. It is commonly referred to as BPIP and belongs to the class of phenol derivatives.

Mechanism of Action

The mechanism of action of BPIP involves its ability to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters in the brain. This leads to an increase in the levels of neurotransmitters such as acetylcholine and dopamine, which are important for cognitive function and motor control.
Biochemical and Physiological Effects:
BPIP has been shown to have a number of biochemical and physiological effects, including the ability to reduce oxidative stress and inflammation in the brain. It also has the potential to improve mitochondrial function and enhance the production of ATP, which is the primary source of energy for cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPIP for lab experiments is its high purity and stability, which makes it easy to handle and store. However, its low solubility in water can make it difficult to use in certain experiments, and its high cost may limit its availability for some researchers.

Future Directions

There are several future directions for research on BPIP, including the development of new synthesis methods to improve its yield and purity. Other areas of research include the investigation of its potential therapeutic applications in other neurological disorders, such as Huntington's disease and multiple sclerosis. Further studies are also needed to determine the optimal dosage and administration route for BPIP in clinical settings.

Synthesis Methods

The synthesis of BPIP involves the reaction of 4-benzenesulfonyl-piperazine with 2,6-dimethoxyphenol in the presence of a catalyst. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

BPIP has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to possess neuroprotective properties and can prevent the formation of amyloid-beta plaques in the brain, which are associated with the development of Alzheimer's disease.